Cas no 1540-34-7 (3-Ethyl-2,4-pentanedione)

• Product Name: 3-Ethyl-2,4-pentanedione
• CAS No: 1540-34-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00008764
• CID: 41554
• PubChem ID: 73761
• Update Time: 2025-05-20

3-Ethyl-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2,4-pentanedione
• 3-Ethylpentane-2,4-dione
• 3-Ethyl-4-hydroxy-3-penten-3-one
• 3-ETHYLACETYLACETON
• 3-ACETYLPENTANONE-2
• 1,1-Diacetylpropane
• 3-Acetyl-2-pentanone
• 3-ACETYLPENTAN-2-ONE
• 3-ETHYLACETYLACETONE
• 3-Acetylpentane-2-one
• BALSAM CANADA, NATURAL
• 7GK69H2R84
• Q63393699
• AS-58341
• SCHEMBL329299
• A809494
• MFCD00008764
• NS00025006
• DTXSID30165510
• 2,4-PENTANEDIONE, 3-ETHYL-
• FT-0615646
• NSC-73741
• CS-0095587
• 3-ethyl-pentane-2,4-dione
• Z119984130
• J-009062
• CHEMBL1650634
• D90505
• AKOS005206907
• EN300-21830
• 2, 3-ethyl-
• NSC 73741
• E0405
• 3-ethyl-2,4-pentandione
• EINECS 216-272-0
• NSC73741
• 1540-34-7
• 90%(mixture of isomers)
• 216-272-0
• DTXCID9088001

• MDL： MFCD00008764
• Inchi： 1S/C7H12O2/c1-4-7(5(2)8)6(3)9/h7H,4H2,1-3H3
• InChI Key： GUARKOVVHJSMRW-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)CC

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.953 g/mL at 25 °C(lit.)
• Melting Point: 26.25°C (estimate)
• Boiling Point: 81°C/20.3mmHg
• Flash Point: Degrees Fahrenheit:152.6°F
  Degrees Celsius:67°C
  
• Refractive Index: n20/D 1.442(lit.)
• PSA: 34.14000
• LogP: 1.19060
• Solubility: Not determined

3-Ethyl-2,4-pentanedione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1224
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3-Ethyl-2,4-pentanedione

Comprehensive Guide to 3-Ethyl-2,4-pentanedione (CAS No. 1540-34-7): Properties, Applications, and Industry Insights

3-Ethyl-2,4-pentanedione (CAS No. 1540-34-7), also known as ethyl pentanedione, is a versatile organic compound with a wide range of applications in industries such as flavor and fragrance, pharmaceutical intermediates, and specialty chemicals. Its unique molecular structure, featuring a diketone functional group, makes it valuable for synthesis and formulation processes. In recent years, the demand for high-purity diketones like 3-Ethyl-2,4-pentanedione has surged due to advancements in green chemistry and sustainable manufacturing.

The compound’s chemical properties include a molecular formula of C₇H₁₂O₂ and a characteristic fruity aroma, which is why it is often used in food flavorings and perfumery. Researchers and manufacturers frequently search for "3-Ethyl-2,4-pentanedione uses" or "CAS 1540-34-7 suppliers" to explore its potential in custom synthesis and R&D projects. Its stability under moderate conditions and compatibility with other organic compounds further enhance its industrial relevance.

One of the trending topics related to 3-Ethyl-2,4-pentanedione is its role in bio-based solvents, aligning with the global shift toward eco-friendly chemicals. Questions like "Is 3-Ethyl-2,4-pentanedione biodegradable?" or "How to synthesize ethyl pentanedione sustainably?" reflect growing consumer and regulatory interest in green alternatives. Studies suggest that derivatives of this compound may contribute to low-toxicity formulations, a key focus in cosmetic chemistry and agrochemicals.

From a technical perspective, 3-Ethyl-2,4-pentanedione exhibits excellent solubility in common organic solvents such as ethanol and acetone, making it a preferred choice for laboratory applications. Its boiling point (approximately 180–185°C) and vapor pressure data are critical for engineers designing industrial-scale production processes. Searches for "1540-34-7 technical data sheet" often highlight the need for precise physical-chemical parameters to ensure safe handling and storage.

Innovations in catalysis have also brought attention to 3-Ethyl-2,4-pentanedione as a ligand or intermediate in metal-organic frameworks (MOFs). Researchers investigating "diketone-based catalysts" or "pentanedione derivatives in material science" frequently cite its structural adaptability. Additionally, the compound’s chelating ability is leveraged in coordination chemistry, opening doors for applications in nanotechnology and electronic materials.

Market trends indicate a rising interest in customized chemical solutions, where 3-Ethyl-2,4-pentanedione serves as a building block for tailor-made molecules. Queries such as "buy 1540-34-7 in bulk" or "ethyl pentanedione price trends" underscore its commercial significance. As industries prioritize high-performance additives, this compound’s role in polymer stabilization and UV absorbers continues to expand.

In conclusion, 3-Ethyl-2,4-pentanedione (CAS No. 1540-34-7) remains a critical component in modern chemistry, bridging gaps between traditional applications and emerging technologies. Its multifaceted uses—from flavor enhancers to advanced material synthesis—make it a staple for chemists and manufacturers alike. For those exploring "sustainable diketone sources" or "1540-34-7 safety guidelines," staying updated with the latest research and industry best practices is essential.